molecular formula C10H9BrO3 B6256467 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid CAS No. 944904-27-2

7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

Cat. No. B6256467
CAS RN: 944904-27-2
M. Wt: 257.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” is a chemical compound with the CAS Number: 944904-11-4 . It has a molecular weight of 227.06 .


Synthesis Analysis

The synthesis of coumarin heterocycles, which includes compounds like “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one”, has been a topic of interest for many organic and pharmaceutical chemists . These methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvents and catalysts .


Molecular Structure Analysis

The molecular structure of similar compounds like “2H-1-Benzopyran, 3,4-dihydro-” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

The chemical reactions involving coumarin heterocycles have been extensively studied. Many synthetic coumarins with a type of pharmacophoric groups at C-3, C-4 and C-7 positions have been intensively screened for different biological properties .


Physical And Chemical Properties Analysis

The physical and chemical properties of “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” include a molecular weight of 227.06 . The storage temperature is 4 degrees .

Safety and Hazards

The safety information for “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” includes several hazard statements such as H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Future Directions

The future directions for the study of “7-bromo-3,4-dihydro-2H-1-benzopyran-3-one” and similar compounds could involve further investigation into their synthesis methods, particularly under green conditions . Additionally, more research could be conducted into their biological properties and potential applications in medicine .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "sulfuric acid", "sodium carbonate", "methanol", "water" ], "Reaction": [ "Step 1: Bromination of 2-hydroxybenzaldehyde with bromine in the presence of sulfuric acid to form 2-bromo-2-hydroxybenzaldehyde", "Step 2: Condensation of 2-bromo-2-hydroxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one", "Step 3: Cyclization of 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one with sodium carbonate in methanol to form 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid", "Step 4: Acidification of the reaction mixture with water to obtain the final product" ] }

CAS RN

944904-27-2

Product Name

7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

Molecular Formula

C10H9BrO3

Molecular Weight

257.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.